Cas no 1807137-97-8 (5-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine)

• Product Name: 5-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine
• CAS No: 1807137-97-8
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4881432
• Update Time: 2025-10-30

5-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-5(8)6(11)4(2-12-3)7(9)10/h2,7H,1H3
• InChI Key： QICCCPRYBXQWHG-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=NC=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 5-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine

Research Brief on 5-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine (CAS: 1807137-97-8): Recent Advances and Applications

The compound 5-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine (CAS: 1807137-97-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and agrochemicals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and future prospects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine as a key building block for the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that the difluoromethyl group enhances the metabolic stability of the resulting compounds, while the iodo substituent facilitates further functionalization via cross-coupling reactions. The synthesized inhibitors exhibited potent activity against resistant EGFR mutants, suggesting potential applications in targeted cancer therapies.

Another notable application of this compound was reported in the field of agrochemicals. A 2024 study in Pest Management Science detailed its incorporation into a new class of fungicides targeting the succinate dehydrogenase (SDH) enzyme in fungal pathogens. The researchers found that the fluorine and iodine atoms in the pyridine ring significantly improved binding affinity to the SDH active site, leading to enhanced fungicidal activity. This discovery opens new avenues for the development of environmentally friendly crop protection agents.

From a synthetic chemistry perspective, recent advances in the preparation of 5-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine have been reported. A 2023 Organic Process Research & Development paper described an optimized, scalable synthesis route that improves yield and reduces hazardous byproducts. The new method employs continuous flow chemistry techniques, addressing previous challenges associated with the handling of reactive intermediates in batch processes.

Looking ahead, researchers are particularly excited about the potential of this compound in PET (Positron Emission Tomography) tracer development. Preliminary studies suggest that the iodine-124 isotope could be incorporated into the molecule, creating a valuable tool for imaging applications. However, further research is needed to fully explore this possibility and address current limitations in radiochemical yield and stability.

In conclusion, 5-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine (CAS: 1807137-97-8) represents a promising scaffold with diverse applications in medicinal chemistry and beyond. Its unique structural features continue to inspire innovative research across multiple disciplines. As synthetic methodologies advance and biological understanding deepens, we anticipate seeing more impactful applications of this compound in the coming years.